Cas no 443965-10-4 (Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-amine,10,11,12,13-tetrahydro-N,N-dimethyl-, (11aS)- (9CI))

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-amine,10,11,12,13-tetrahydro-N,N-dimethyl-, (11aS)- (9CI) structure
443965-10-4 structure
Product Name:Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-amine,10,11,12,13-tetrahydro-N,N-dimethyl-, (11aS)- (9CI)
CAS No:443965-10-4
MF:C19H20NO2P
MW:325.341365814209
MDL:MFCD08459340
CID:324479
PubChem ID:11438749
Update Time:2025-04-19

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-amine,10,11,12,13-tetrahydro-N,N-dimethyl-, (11aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-amine,10,11,12,13-tetrahydro-N,N-dimethyl-, (11aS)- (9CI)
    • N-Dimethyl-[(S)-1,1'-spirobiindane-7,7'-diyl]phosp horamidite
    • (11aS)-10,11,12,13-Tetrahydro-N,N-dimethyl-diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-amine
    • (R)-3-(Allylthio)-2-aminopropanoic acid hydrochloride
    • (R)-S-allylcysteine hydrochloride
    • (R)-SIPHOS-Me
    • AK106119
    • AM82405
    • ANW-73156
    • CTK8C4798
    • FT-0696019
    • KB-60391
    • S-Allyl-L-cysteine hydrochloride
    • 443965-14-8
    • 526211-17-6
    • J10002
    • CS-0062402
    • (R)-SIPHOS
    • J10001
    • SCHEMBL13324483
    • (11aR)-10 pound not11 pound not12 pound not13-Tetrahydro-N pound notN-dimethyl-diindeno[7 pound not1-de:1' pound not7'-fg][1 pound not3 pound not2]dioxaphosphocin-5-amine
    • (S)-SIPHOS
    • (R)-N-Dimethyl-[(R)-1,1'-spirobiindane-7,7'-diyl]phosphoramidite
    • (R)-SIPHOS, 97%
    • (S)-SIPHOS, 97%
    • AS-74775
    • (11aS)-10 pound not11 pound not12 pound not13-Tetrahydro-N pound notN-dimethyl-diindeno[7 pound not1-de:1' pound not7'-fg][1 pound not3 pound not2]dioxaphosphocin-5-amine
    • AKOS037647786
    • N,N-dimethyl-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-12-amine
    • (11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-dimethylamine
    • (S)-N,N-Dimethyl-1,2,4,5,6,7-hexahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-12-amine
    • MFCD08459340
    • BCP04739
    • 443965-10-4
    • (11aS)-(-)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-dimethylamine
    • N,N-dimethyl-9,11-dioxa-10-phosphapentacyclo[10.6.1.1(1),?.0(1)?,(1)?.0?,(2)?]icosa-4,6,8(20),12,14,16(19)-hexaen-10-amine
    • CS-0037009
    • Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-amine,10,11,12,13-tetrahydro-N,N-dimethyl-, (11aS)-
    • AKOS015950893
    • N-Dimethyl-[(S)-1,1'-spirobiindane-7,7'-diyl]phosphoramidite((S)-SIPHOS)
    • DL-Siphos
    • (11aR)-(+)-10,11,12,13-Tetrahydrodiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-dimethylamine,N-Dimethyl-[(R)-1,1'-spirobiindane-7,7'-diyl]phosphoramidite
    • N-DIMETHYL-[(S)-1,1-SPIROBIINDANE-7,7-DIYL]PHOSPHORAMIDITE
    • (11aR)-10,11,12,13-Tetrahydro-N,N-dimethyl-diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-amine
    • (11AR)-(+)-10,11,12,13-TETRAHYDRODIINDENO[7,1-DE:1\\',7\\'-FG][1,3,2]DIOXAPHOSPHOCIN-5-DIMETHYLAMINE
    • MDL: MFCD08459340
    • Inchi: 1S/C19H20NO2P/c1-20(2)23-21-15-7-3-5-13-9-11-19(17(13)15)12-10-14-6-4-8-16(22-23)18(14)19/h3-8H,9-12H2,1-2H3
    • InChI Key: RIDZEECIONITMW-UHFFFAOYSA-N
    • SMILES: P1(N(C)C)OC2C=CC=C3CCC4(C3=2)C2C(=CC=CC=2CC4)O1

Computed Properties

  • Exact Mass: 325.12316588g/mol
  • Monoisotopic Mass: 325.12316588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.8
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 95-96°C
  • PSA: 35.29000
  • LogP: 4.42480
  • Sensitiveness: moisture sensitive
  • Specific Rotation: -502° (c 0.5, CH2Cl2)
  • Solubility: Not available

Diindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocin-5-amine,10,11,12,13-tetrahydro-N,N-dimethyl-, (11aS)- (9CI) Pricemore >>

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